9-bromo-3H-benzo[e]indazole

• Molecular Formula: C11H7BrN2
• Molecular Weight: 247.09 g/mol
• IUPAC Name: 9-bromo-3H-benzo[e]indazole
• InChI: InChI=1S/C11H7BrN2/c12-9-3-1-2-7-4-5-10-8(11(7)9)6-13-14-10/h1-6H,(H,13,14)
• InChI Key: PRGZEOOORAAWNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Br)C3=C(C=C2)NN=C3

Description

9-Bromo-3H-benzo[e]indazole is a brominated derivative of the benzo[e]indazole core, a bicyclic aromatic heterocycle containing two nitrogen atoms. Indazole derivatives, including benzo[e]indazoles, are recognized for their bioactivity, such as anticancer, anti-inflammatory, and kinase inhibitory properties . The bromine atom in this compound likely influences electronic properties, solubility, and binding interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 9-bromo-3H-benzo[e]indazole typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the use of 2-aminobenzonitrile derivatives, which undergo cyclization in the presence of brominating agents like N-bromosuccinimide (NBS) or bromine in acetic acid. The reaction conditions often require elevated temperatures and may involve catalysts such as copper or palladium to facilitate the cyclization process .

Industrial Production Methods: Industrial production of 9-bromo-3H-benzo[e]indazole may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, the implementation of green chemistry principles, such as solvent-free conditions or the use of environmentally benign solvents, is becoming increasingly important in industrial settings .

Chemical Reactions Analysis

Types of Reactions: 9-Bromo-3H-benzo[e]indazole can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation and Reduction: The indazole ring can be oxidized or reduced under specific conditions to yield different derivatives.

Cyclization Reactions: Further cyclization can occur to form more complex polycyclic structures

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium azide or potassium thiolate can be used to replace the bromine atom.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used

Major Products: The major products formed from these reactions include various substituted indazole derivatives, which can exhibit different chemical and biological properties .

Scientific Research Applications

9-Bromo-3H-benzo[e]indazole has a wide range of applications in scientific research:

Medicinal Chemistry: It serves as a precursor for the synthesis of pharmacologically active compounds, including anticancer, anti-inflammatory, and antimicrobial agents.

Organic Synthesis: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Material Science: The compound’s unique electronic properties make it suitable for use in organic electronics and optoelectronic devices.

Mechanism of Action

The mechanism of action of 9-bromo-3H-benzo[e]indazole and its derivatives often involves interaction with specific molecular targets, such as enzymes or receptors. For example, some derivatives may inhibit enzyme activity by binding to the active site, thereby blocking substrate access. The exact pathways and molecular targets can vary depending on the specific derivative and its intended application .

Comparison with Similar Compounds

Structural and Functional Comparison with 6-Bromo-3-ethyl-1H-indazole

Compound : 6-Bromo-3-ethyl-1H-indazole (CAS 199172-01-5)

• Structure : Features a bromine atom at the 6-position and an ethyl group at the 3-position of the indazole core.
• Key Differences: Substituent Position: Bromine at position 6 vs. 9 in benzo[e]indazole. Core Structure: Monocyclic indazole vs. bicyclic benzo[e]indazole.
• Applications : Primarily used in medicinal chemistry for kinase inhibitor development.

Table 1: Structural and Functional Comparison

Compound	Core Structure	Bromine Position	Additional Substituents	Key Applications
9-Bromo-3H-benzo[e]indazole	Benzo[e]indazole	9	None	Drug discovery, materials
6-Bromo-3-ethyl-1H-indazole	Indazole	6	3-Ethyl	Kinase inhibitors

Comparison with Aminopyrazole Scaffolds

Compound Class: Aminopyrazole derivatives (e.g., JNK3 inhibitors)

• Structural Contrast: Aminopyrazole replaces the indazole core, altering hydrogen bonding and steric interactions.
• Activity: Substitution of indazole with aminopyrazole in JNK3 inhibitors increased selectivity over p38 kinases by over 2,800-fold, demonstrating the impact of scaffold modification on target specificity .

Comparison with Brominated Carbazole Derivatives

Examples :

• 9-(4-Bromobutyl)-9H-carbazole : Bromine is part of a flexible side chain, enabling polymer and liquid crystal applications .
• 9-([1,1′-Biphenyl]-3-yl)-3-bromo-9H-carbazole : Bromine at the 3-position on a carbazole core; used in optoelectronics due to its planar structure and stability .

Key Differences :

• Bromine Placement : In carbazoles, bromine is often on side chains or peripheral positions, whereas in 9-bromo-3H-benzo[e]indazole, it is directly on the aromatic core.

Table 2: Brominated Heterocycles in Different Industries

Compound Type	Core Structure	Bromine Position	Primary Industry	Example Use Case
9-Bromo-3H-benzo[e]indazole	Benzo[e]indazole	9	Pharmaceuticals	Kinase inhibitor development
9-(4-Bromobutyl)-9H-carbazole	Carbazole	Side chain	Materials Science	Liquid crystal synthesis
3-Bromo-9H-carbazole derivatives	Carbazole	3	Electronics	Organic LEDs

Research Findings and Implications

• Synthetic Flexibility : Bromine in 9-bromo-3H-benzo[e]indazole allows for palladium-catalyzed cross-coupling reactions, akin to methods used for 6-bromo-3-ethyl-1H-indazole .
• Stability and Purity : Brominated carbazoles and indazoles exhibit high thermal and chemical stability, critical for both drug formulation and electronic materials .